5'-Chloro-4-(ethylsulfonyl)-2-fluoro-2'-methoxy-1,1'-biphenyl

• Molecular Formula: C15H14ClFO3S
• Molecular Weight: 328.8 g/mol
• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-4-ethylsulfonyl-2-fluorobenzene
• InChI: InChI=1S/C15H14ClFO3S/c1-3-21(18,19)11-5-6-12(14(17)9-11)13-8-10(16)4-7-15(13)20-2/h4-9H,3H2,1-2H3
• InChI Key: FQMNBFJOYHVFEE-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC(=C(C=C1)C2=C(C=CC(=C2)Cl)OC)F

Description

5'-Chloro-4-(ethylsulfonyl)-2-fluoro-2'-methoxy-1,1'-biphenyl is a useful research compound. Its molecular formula is C15H14ClFO3S and its molecular weight is 328.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (5-chloro-2-methoxyphenyl)boronic acid (714 mg, 1.68 mmol) in dioxane (5 mL) and water (1 mL) was added 1-bromo-4-(ethylsulfonyl)-2-fluorobenzene (Preparation 19, 450 mg, 1.68 mmol), and sodium carbonate (534 mg, 5.04 mmol). The reaction was degassed and then tetrakis(triphenylphosphine) palladium(0) (194 mg, 0.17 mmol) was added and the reaction mixture further degassed. The reaction was placed on a preheated hot plate (110° C.) for 16 hours. The reaction mixture was cooled to room temperature and filtered through celite and the solvent removed in vacuo. The crude material was purified by silica gel column chromatography eluting with EtOAc:cyclohexane 40:60 to give the title compound as a brown oil in 90% yield, 500 mg.